Cas no 63394-63-8 (Benzothiazolium, 3-acetyl-, bromide)

• Product Name: Benzothiazolium, 3-acetyl-, bromide
• CAS No: 63394-63-8
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 426678
• PubChem ID: 71381261
• Update Time: 2025-04-19

Benzothiazolium, 3-acetyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-acetyl-, bromide
• 1-(1,3-benzothiazol-3-ium-3-yl)ethanone,bromide
• 63394-63-8
• 3-Acetyl-1,3-benzothiazol-3-ium bromide
• DTXSID20803732

• Inchi： 1S/C9H8NOS.BrH/c1-7(11)10-6-12-9-5-3-2-4-8(9)10;/h2-6H,1H3;1H/q+1;/p-1
• InChI Key： JBFGHFZUTMXNBE-UHFFFAOYSA-M
• SMILES： [Br-].S1C=[N+](C(C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 248.8884
• Monoisotopic Mass: 256.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 20.95